3-(4-methylphenyl)-5-[2-(methylthio)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methylphenyl)-5-(2-methylsulfanylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H14N2OS/c1-11-7-9-12(10-8-11)15-17-16(19-18-15)13-5-3-4-6-14(13)20-2/h3-10H,1-2H3
• InChI Key: LPLNPSWYAFCUMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3SC
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol

Description

The compound “3-(4-methylphenyl)-5-[2-(methylthio)phenyl]-1,2,4-oxadiazole” is an organic compound that contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one oxygen atom, and one nitrogen atom. The ring is substituted with a 4-methylphenyl group and a 2-(methylthio)phenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate phenyl derivative with a compound containing the oxadiazole ring. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole ring, which is a heterocyclic ring. This ring is likely to contribute to the compound’s reactivity and properties.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present in the molecule. The oxadiazole ring, for example, might undergo reactions typical of heterocycles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxadiazole ring might influence its polarity and solubility.

Safety and Hazards

As with any chemical compound, handling “3-(4-methylphenyl)-5-[2-(methylthio)phenyl]-1,2,4-oxadiazole” would require appropriate safety precautions. Without specific safety data, it’s difficult to comment on the potential hazards associated with this compound.

Future Directions

The study of oxadiazole derivatives is a promising area of research due to their potential biological activities. Future research could explore the synthesis of new oxadiazole derivatives, their biological activities, and their mechanisms of action.